5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide

• IUPAC Name: 5-[(2-hydroxyphenyl)sulfamoyl]-2-methoxy-N-methylbenzamide
• InChI: InChI=1S/C15H16N2O5S/c1-16-15(19)11-9-10(7-8-14(11)22-2)23(20,21)17-12-5-3-4-6-13(12)18/h3-9,17-18H,1-2H3,(H,16,19)
• InChI Key: JTRJQFHFBVKOEE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2O)OC
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide, also known as HPMCAS, is a commonly used excipient in the pharmaceutical industry. It is a water-soluble polymer that is derived from hydroxypropyl methylcellulose (HPMC) and has a wide range of applications in drug delivery systems.

Mechanism of Action

The mechanism of action of 5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide is not fully understood. However, it is believed that its water-soluble nature and ability to form gels in aqueous solutions contribute to its effectiveness as an excipient in drug delivery systems.
Biochemical and Physiological Effects
This compound is generally considered to be safe for use in pharmaceuticals. It is not metabolized by the body and is excreted unchanged in the feces. However, some studies have suggested that this compound may cause gastrointestinal irritation and inflammation in some individuals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide in lab experiments is its ability to form gels in aqueous solutions. This makes it a useful excipient for the formulation of sustained-release and controlled-release drug products. However, this compound may also interfere with the solubility and bioavailability of certain drugs, which can limit its use in some applications.

Future Directions

There are several areas of research that could be explored in relation to 5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide. These include:
1. Investigating the use of this compound in the development of novel drug delivery systems, such as implantable devices and microneedle patches.
2. Studying the effect of this compound on the pharmacokinetics and pharmacodynamics of different drugs.
3. Developing new methods for synthesizing this compound that are more efficient and environmentally friendly.
4. Exploring the use of this compound in combination with other excipients to optimize drug delivery.
5. Investigating the potential of this compound as a carrier for gene therapy and other biologics.

Synthesis Methods

5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide is synthesized by reacting HPMC with methacrylic acid and then with 2-amino-4-methoxybenzoic acid. This reaction results in the formation of this compound, which is then purified and dried to produce a white powder.

Scientific Research Applications

5-{[(2-hydroxyphenyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been extensively studied for its use in drug delivery systems. It is commonly used as a coating material for tablets and capsules, as well as in the formulation of sustained-release and controlled-release drug products. This compound has also been used in the development of transdermal patches and nasal sprays.